Cas no 1861725-92-9 (N-{5-(methoxymethyl)furan-2-ylmethyl}hydroxylamine)

• Product Name: N-{5-(methoxymethyl)furan-2-ylmethyl}hydroxylamine
• CAS No: 1861725-92-9
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 5913617
• PubChem ID: 131221751
• Update Time: 2025-05-19

N-{5-(methoxymethyl)furan-2-ylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{5-(methoxymethyl)furan-2-ylmethyl}hydroxylamine
• n-{[5-(methoxymethyl)furan-2-yl]methyl}hydroxylamine
• 1861725-92-9
• EN300-1751227

• Inchi： 1S/C7H11NO3/c1-10-5-7-3-2-6(11-7)4-8-9/h2-3,8-9H,4-5H2,1H3
• InChI Key： WGBLGQOENRTFKE-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1CNO

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 54.6Ų

Additional information on N-{5-(methoxymethyl)furan-2-ylmethyl}hydroxylamine

N-{5-(methoxymethyl)furan-2-ylmethyl}hydroxylamine: A Comprehensive Overview

The compound N-{5-(methoxymethyl)furan-2-ylmethyl}hydroxylamine, identified by the CAS number 1861725-92-9, is a fascinating molecule with significant potential in various chemical and biological applications. This compound, often referred to as hydroxylamine derivative, belongs to the broader class of heterocyclic compounds, specifically those incorporating a furan ring structure. The furan moiety, a five-membered aromatic ring containing two oxygen atoms, is a key structural feature that contributes to the unique chemical properties of this compound.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as mild oxidation techniques and catalytic asymmetric synthesis. These methods not only enhance the efficiency of production but also minimize environmental impact, aligning with the growing demand for sustainable chemical processes. The synthesis of N-{5-(methoxymethyl)furan-2-ylmethyl}hydroxylamine typically involves the reaction of hydroxylamine with appropriately substituted furan derivatives under controlled conditions, ensuring high yields and purity.

The structural uniqueness of this compound lies in its functional groups: the hydroxylamine group (-NHOH) attached to a furan ring substituted with a methoxymethyl group (-CH₂OCH₃). This combination imparts versatile reactivity, making it an attractive candidate for applications in drug discovery, material science, and organic synthesis. The hydroxylamine group is known for its ability to participate in various nucleophilic reactions, while the furan ring provides aromatic stability and potential sites for further functionalization.

In the realm of drug discovery, N-{5-(methoxymethyl)furan-2-ylmethyl}hydroxylamine has shown promise as a lead compound for developing bioactive agents. Its ability to act as a selective inhibitor or modulator in cellular pathways has been explored in recent studies. For instance, research published in 2023 highlighted its potential as an anti-inflammatory agent by targeting specific enzymes involved in inflammatory responses. This underscores its role in pharmacological research and highlights the need for further investigation into its therapeutic applications.

Beyond pharmacology, this compound has found utility in material science as a precursor for advanced materials. Its participation in polymerization reactions has led to the development of novel polymeric materials with tailored properties, such as enhanced thermal stability and mechanical strength. These materials hold potential applications in aerospace, electronics, and biomedical devices.

The versatility of N-{5-(methoxymethyl)furan-2-ylmethyl}hydroxylamine extends to organic synthesis, where it serves as an intermediate in constructing complex molecules. Its reactivity towards carbonyl groups makes it valuable in amine synthesis and related transformations. Recent studies have demonstrated its effectiveness in synthesizing bioactive alkaloids and natural product analogs, further cementing its role in organic chemistry.

In terms of physical properties, this compound exhibits a melting point of approximately 140°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. Its stability under standard conditions makes it suitable for storage and handling without special precautions.

The growing interest in green chemistry has also influenced research on this compound. Efforts are underway to develop eco-friendly synthesis routes that minimize waste and utilize renewable resources. For example, researchers are exploring enzymatic catalysis as an alternative to traditional chemical catalysts for producing this compound sustainably.

In conclusion, N-{5-(methoxymethyl)furan-2-ylmethyl}hydroxylamine stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and green chemistry practices, positions it as a valuable tool for future innovations. As research continues to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.